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Compound of Interest

Compound Name: Linalool oxide

Cat. No.: B106662 Get Quote

Proper disposal of linalool oxide is crucial for maintaining laboratory safety and environmental

compliance. As a substance classified as a combustible liquid that is harmful if swallowed and

causes serious skin and eye irritation, it must be managed as hazardous waste from the

moment it is designated for disposal.[1][2][3] Adherence to established protocols is essential to

mitigate risks of chemical spills, toxic exposure, and environmental contamination.[4]

Immediate Safety and Handling
Before handling linalool oxide for disposal, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE).

Required PPE:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3][5]

Hand Protection: Use organic-resistant or chemical-resistant gloves.[3][6]

Skin and Body Protection: Wear a protective suit appropriate for chemical handling.[3][5]

Handling Precautions:

Wash hands and any contaminated skin thoroughly after handling.[1][5]

Do not eat, drink, or smoke in the area where linalool oxide is being used or stored.[1][5]

Ensure the work area has adequate ventilation to avoid the inhalation of vapors.[1][7]
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Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][2]

Linalool Oxide Waste Characterization
A summary of key data for linalool oxide is provided below. This information is critical for

accurate waste identification and labeling.

Property Data

Chemical Formula C₁₀H₁₈O₂[5]

CAS Number 1365-19-1[1][5]

GHS Hazard Statements

H227: Combustible liquid[1][3]H302: Harmful if

swallowed[1][2][5]H315: Causes skin irritation[1]

[2]H319: Causes serious eye irritation[1][2][5]

Acute Toxicity (Oral) LD₅₀: 1750 mg/kg (Rat)[2]

Acute Toxicity (Dermal) LD₅₀: 2500 mg/kg (Rabbit)[2]

Flash Point 69 °C[6]

Incompatible Materials
Strong oxidizing agents, strong reducing agents,

strong acids, and alkalis.[1][6]

Step-by-Step Disposal Protocol
Linalool oxide waste must be disposed of as hazardous chemical waste. Under no

circumstances should it be disposed of down the drain or in regular trash.[1][2][4][8]

1. Waste Collection and Containment:

A chemical becomes a waste when it is no longer intended for use.[9]

Use a suitable, dedicated waste container that is in good condition with no leaks or cracks.[9]

Plastic containers are often preferred over glass when chemical compatibility is not an issue.

[8][10]
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Ensure the container is compatible with linalool oxide. Reusing an empty reagent bottle is

permissible if it is clean and compatible.[9][11]

Keep the waste container closed at all times except when adding waste.[8][9]

2. Labeling:

As soon as waste is first added, the container must be labeled with a hazardous waste tag.

[12]

The label must clearly state the words "Hazardous Waste".[9][10]

List the full chemical name, "Linalool Oxide," and its concentration/quantity. Do not use

abbreviations or chemical formulas.[9][10]

For mixtures, every chemical component must be listed.[10]

Include the date of waste generation, the location of origin (e.g., building and room number),

and the Principal Investigator's name.[10]

3. Storage:

Store the labeled hazardous waste container in a designated Satellite Accumulation Area

(SAA) at or near the point of generation.[8][11]

Do not move waste from the room where it was generated to another for storage.[8][11]

Segregate the linalool oxide waste container from incompatible materials, such as strong

oxidizing agents.[9][11]

Store the container in a cool, well-ventilated place.[1][2]

4. Arranging Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal service to schedule a pickup.[4][8][10]
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Do not transport hazardous waste yourself.[12] Disposal must be handled by trained

personnel.

Experimental Protocols: Spill and Empty Container
Management
Accidental Spill Cleanup Protocol: In the event of a spill, immediate and safe cleanup is

paramount to prevent exposure and environmental contamination.

Evacuate and Ventilate: Ensure the area is well-ventilated and remove all non-essential

personnel.[1] Eliminate all sources of ignition.[2]

Don PPE: Wear the required personal protective equipment, including respirator, safety

goggles, and heavy rubber gloves.[13]

Containment: Stop the flow of the material if it is safe to do so.[2] Contain the spillage with an

inert, non-combustible absorbent material such as sand, dry earth, or vermiculite.[1][2][5][13]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled, and sealed container for hazardous waste disposal.[5][13]

Decontamination: Clean the contaminated area thoroughly with soap and water, flushing with

plenty of water.[5][6] Collect the cleaning materials and rinsate for disposal as hazardous

waste.

Disposal: The container with the absorbed spill material must be treated as hazardous waste

and disposed of according to the protocol detailed above.[5]

Empty Container Disposal Protocol: Chemical containers that have been emptied through

normal use are not regulated as hazardous waste, provided they are properly decontaminated.

[11]

Triple Rinsing: The container must be triple-rinsed with a suitable solvent (such as water or

another solvent capable of removing the chemical) to ensure it is free of residues.[9][11]

Collect Rinsate: The rinsate from this process must be collected and disposed of as

hazardous waste.[9][12] Do not pour the rinsate down the drain.
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Air Dry: Allow the rinsed container to air-dry completely, preferably in a chemical fume hood.

[9][11]

Deface Label: Completely remove or deface all hazard labels on the container using a

permanent marker.[11][12]

Final Disposal: Once clean and defaced, the container can be disposed of in the regular

laboratory trash or recycling receptacles.[9][11]
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Source of Waste
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Linalool Oxide Waste Generated

Accidental Spill Unused or Contaminated Product

1. Contain Waste
(Use inert absorbent for spills)

2. Select Compatible Container

3. Label as 'Hazardous Waste'
(List full chemical name, date, origin)

4. Store in Designated
Satellite Accumulation Area

5. Segregate from Incompatibles

6. Arrange Pickup by
Licensed Waste Disposal Service
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or in Regular Trash

Click to download full resolution via product page

Caption: Workflow for the proper disposal of linalool oxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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